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Compound of Interest

Compound Name: PAF-AN-1

Cat. No.: B15571843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core properties of Porous Aromatic Framework-1

(PAF-1), a material renowned for its exceptional porosity and stability. This document provides

a comprehensive overview of its theoretical and experimentally determined surface area,

detailed experimental protocols for its synthesis and characterization, and a visual

representation of its production workflow. The quantitative data herein is meticulously

organized to facilitate comparative analysis, making this a vital resource for researchers and

professionals exploring the applications of PAF-1 in catalysis, gas storage and separation, and

drug delivery systems.

Quantitative Analysis of PAF-1 Porosity
The remarkable porosity of PAF-1 is quantified by several key parameters, primarily its specific

surface area, pore volume, and pore size. The theoretical surface area of PAF-1 has been

computationally estimated to be between 2000 and 6000 m²/g[1]. Experimental measurements,

employing techniques such as nitrogen adsorption-desorption isotherms, have consistently

validated these high values. The Brunauer-Emmett-Teller (BET) and Langmuir methods are the

most common models used to calculate the specific surface area from this data.
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Property Value Method/Conditions Reference

BET Surface Area 5600 m²/g
Nitrogen adsorption at

77 K
[2]

6461 m²/g
Modified synthesis

(PPN-4)
[2]

Langmuir Surface

Area
7100 m²/g

Nitrogen adsorption at

77 K
[1][3]

Pore Volume 3.28 cm³/g

Non-local density

functional theory

(NLDFT)

[2]

Pore Size ~1.41 nm NLDFT [2]

Experimental Protocols
Synthesis of Tetrakis(4-bromophenyl)methane (TBPM)
The synthesis of the tetrahedral building block, tetrakis(4-bromophenyl)methane (TBPM), is a

critical precursor step for the production of PAF-1.

Procedure:

In a round-bottom flask, add tetraphenylmethane (5 g, 15.6 mmol) in small portions to

bromine (16 ml, 49.75 g, 312.5 mmol) under vigorous stirring at room temperature over a

period of five minutes.

Continue stirring the mixture for an additional 20 minutes at room temperature.

Cool the reaction mixture to -78 °C using an acetone-dry ice bath.

Slowly add 40 ml of ethanol to the cooled mixture.

Remove the cooling bath and allow the mixture to stir overnight at room temperature.

The resulting precipitate, TBPM, can then be collected and purified.
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Synthesis of PAF-1 via Yamamoto-Type Ullmann
Coupling
This protocol describes the polymerization of TBPM to form the porous aromatic framework,

PAF-1.

Materials:

Tetrakis(4-bromophenyl)methane (TBPM)

Bis(1,5-cyclooctadiene)nickel(0) ([Ni(cod)₂])

Anhydrous N,N-dimethylformamide (DMF)

Procedure:

Inside an inert atmosphere glovebox, dissolve TBPM and [Ni(cod)₂] in anhydrous DMF in a

reaction vessel.

Heat the reaction mixture to 80 °C and maintain this temperature with continuous stirring.

The polymerization reaction will proceed, leading to the formation of PAF-1 as a solid

precipitate.

After the reaction is complete, cool the mixture to room temperature.

Collect the solid product by filtration.

To remove any unreacted monomers and catalyst residues, the collected solid should be

washed extensively with various solvents, such as DMF and ethanol.

The purified PAF-1 is then dried under vacuum to remove all solvent residues.

Determination of Surface Area via BET Analysis
The Brunauer-Emmett-Teller (BET) method is a standard procedure for determining the specific

surface area of porous materials.
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Protocol:

Sample Degassing: A known mass of the PAF-1 sample is placed in a sample tube and

degassed under vacuum at an elevated temperature (e.g., 200°C for 24 hours) to remove

any adsorbed moisture and solvent molecules from the surface and pores[3].

Nitrogen Adsorption: The degassed sample tube is then transferred to an analysis station,

where it is cooled to liquid nitrogen temperature (77 K).

Isotherm Measurement: Nitrogen gas is incrementally introduced into the sample tube, and

the amount of gas adsorbed onto the PAF-1 surface is measured at various relative

pressures (P/P₀).

Data Analysis: The collected data of adsorbed gas volume versus relative pressure is used

to plot a nitrogen adsorption-desorption isotherm. The BET equation is then applied to the

linear portion of the isotherm (typically in the P/P₀ range of 0.05 to 0.3) to calculate the

monolayer capacity, from which the specific surface area is determined.

Visualization of the PAF-1 Synthesis and
Characterization Workflow
The following diagram illustrates the key stages in the production and analysis of PAF-1, from

the synthesis of its precursor to its final characterization.

Synthesis Characterization

Tetraphenylmethane Bromination Tetrakis(4-bromophenyl)methane
(TBPM)
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Coupling Crude PAF-1 Solvent Washing Purified PAF-1 Degassing N2 Adsorption/Desorption
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Caption: Workflow for the synthesis and characterization of PAF-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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